DPP4

DPP4
Gene: DPP4Enzyme

Target Description

Dipeptidyl peptidase-4 (DPP4), also known as CD26, is a ubiquitously expressed serine protease found on cell surfaces and in soluble form. It plays a crucial role in glucose homeostasis by inactivating incretin hormones, such as GLP-1 and GIP, which stimulate insulin secretion. Inhibition of DPP4 activity prolongs the action of incretins, leading to improved glycemic control, making it a significant therapeutic target for type 2 diabetes mellitus. Beyond its metabolic functions, DPP4 is involved in immune regulation and various physiological processes.

Related Compounds

Related Compounds
List of compounds acting on this target
Australine Hydrobromide

Australine Hydrobromide

Australine Hydrobromide

CAS: 118396-02-4

甲基麦冬黄烷酮B

甲基麦冬黄烷酮B

Methylophiopogonanone B

CAS: 74805-91-7

杨梅苷

杨梅苷

Myricetrin

CAS: 17912-87-7

根皮苷

根皮苷

Phloridzin

CAS: 60-81-1

Primulic Acid 1

Primulic Acid 1

Primulic Acid 1

CAS: 65312-86-9

樱草苷

樱草苷

Primverin

CAS: 154-60-9

原皂苷元CP6

原皂苷元CP6

Prosapogenin CP6

CAS: 72629-76-6

焦袂康酸

焦袂康酸

Pyromeconic acid

CAS: 496-63-9

番石榴苷

番石榴苷

Guaijaverin

CAS: 22255-13-6

二水槲皮素

二水槲皮素

Quercetin Dihydrate

CAS: 6151-25-3

瑞鲍迪苷C

瑞鲍迪苷C

Rebaudioside C

CAS: 63550-99-2

瑞鲍迪苷D

瑞鲍迪苷D

Rebaudioside D

CAS: 63279-13-0

东莨菪内酯

东莨菪内酯

Scopoletin

CAS: 92-61-5

澳茄新碱

澳茄新碱

Solasurine

CAS: 27028-76-8

当药宁

当药宁

Swertianin

CAS: 20882-75-1

(-)-丁香树脂酚-4-O-β-D-呋喃芹糖基-(1→2)-β-D-吡喃葡萄糖苷

(-)-丁香树脂酚-4-O-β-D-呋喃芹糖基-(1→2)-β-D-吡喃葡萄糖苷

Syringaresnol-4-O-beta-D-apiofuranosy

CAS: 136997-64-3

牛七碱

牛七碱

Szechenyine

CAS: 96562-88-8

葫芦巴碱

葫芦巴碱

Trigonelline

CAS: 535-83-1

葫芦巴碱盐酸盐

葫芦巴碱盐酸盐

Trigonelline Hydrochloride

CAS: 6138-41-6

芒果苷

芒果苷

Mangiferin

CAS: 4773-96-0

柚皮苷

柚皮苷

Naringin

CAS: 10236-47-2

新橙皮苷

新橙皮苷

Neohesperidin

CAS: 13241-33-3

决明素

决明素

Obtusin

CAS: 70588-05-5

瑞鲍迪苷A

瑞鲍迪苷A

Rebaudioside A

CAS: 58543-16-1

甜茶苷

甜茶苷

Rubusoside

CAS: 64849-39-4

银椴苷(椴树苷)

银椴苷(椴树苷)

Tiliroside

CAS: 20316-62-5

知母皂苷A1

知母皂苷A1

Timosaponin A1

CAS: 68422-00-4

木麻黄鞣亭

木麻黄鞣亭

Casuarictin

CAS: 79786-00-8

Betulone

Betulone

Betulone

CAS: 7020-34-0

景天庚酮糖

景天庚酮糖

α-D-altro-3-Heptulofuranose

CAS: 25545-06-6

金鸡菊苷

金鸡菊苷

Coreopsin

CAS: 499-29-6

橄榄脂素-4'-O-葡萄糖苷

橄榄脂素-4'-O-葡萄糖苷

Olivil 4'-O-glucoside

CAS: 76880-93-8

N1-Methoxymethyl picrinine

N1-Methoxymethyl picrinine

N1-Methoxymethyl picrinine

CAS: 1158845-78-3

瑞鲍迪苷N

瑞鲍迪苷N

Rebaudioside N

CAS: 1220616-46-5

瑞鲍迪苷M

瑞鲍迪苷M

Rebaudioside M

CAS: 1220616-44-3

飞燕草素葡萄糖苷

飞燕草素葡萄糖苷

Delphinidin 3-Glucoside

CAS: 50986-17-9

香草醛葡萄糖苷

香草醛葡萄糖苷

Glucovanillin

CAS: 494-08-6

甜叶苷R1

甜叶苷R1

Suavissimoside R1

CAS: 95645-51-5

柴胡皂苷元A

柴胡皂苷元A

Saikogenin A

CAS: 5092-09-1

异红葱乙素

异红葱乙素

Isoeleutherin

CAS: 1078723-14-4

盐酸四氢黄连碱

盐酸四氢黄连碱

Stylopine hydrochloride

CAS: 96087-21-7

4-羟基-N-(2-羟基乙基)苯甲酰胺

4-羟基-N-(2-羟基乙基)苯甲酰胺

Bryonamide A

CAS: 75268-14-3

新陈皮糖

新陈皮糖

Neohesperidose

CAS: 17074-02-1

5,7-二甲氧基木犀草素

5,7-二甲氧基木犀草素

5,7-Dimethoxyluteolin

CAS: 90363-40-9

黄烷酮腙

黄烷酮腙

Flavanone hydrazone

CAS: 1692-46-2

3-O-葡萄糖基地肤子皂苷Ic

3-O-葡萄糖基地肤子皂苷Ic

Oleanolic acid -3-O-glucosyl(1-2)xylyl(1-3)glucosiduronic acid

CAS: 1447508-78-2

杜鹃黄素

杜鹃黄素

Azaleatin

CAS: 529-51-1

芹糖新甘草苷

芹糖新甘草苷

Liquiritigenin-7-O-apiosyl(1-2)-glucoside

CAS: 135432-48-3

巫山淫羊藿素

巫山淫羊藿素

Wushanicaritin

CAS: 521-45-9

异红镰霉素龙胆二糖苷

异红镰霉素龙胆二糖苷

Isorubrofusarin-6-O-β-gentiobioside

CAS: 200127-93-1

大黄酚-1-O-β-龙胆二糖苷

大黄酚-1-O-β-龙胆二糖苷

Chrysophanol-1-O-β-gentiobioside

CAS: 54944-38-6

10-羟基大车前草苷

10-羟基大车前草苷

10-Hydroxy majoroside

CAS: 259753-12-3

Stachyanthuside A

Stachyanthuside A

Stachyanthuside A

CAS: 864779-30-6

31-正羊毛甾烯醇

31-正羊毛甾烯醇

31-Norlanostenol

CAS: 16910-39-7

二氢猕猴桃内酯

二氢猕猴桃内酯

Dihydroactindiolide

CAS: 15356-74-8

半皮桉苷

半皮桉苷

Hemiphloin

CAS: 71963-94-5

咖啡酸甲酯

咖啡酸甲酯

Methyl caffeate

CAS: 3843-74-1

3',4',5,6,7,8-六羟基黄酮

3',4',5,6,7,8-六羟基黄酮

Bitalgenin

CAS: 2192-25-8

亚麻氰苷

亚麻氰苷

Linustatin

CAS: 72229-40-4

新亚麻氰苷

新亚麻氰苷

Neolinustatin

CAS: 72229-42-6

Myriacetin

Myriacetin

Myriacetin

CAS: 203734-35-4

6''-乙酰金丝桃苷

6''-乙酰金丝桃苷

6''-Acetylhyperin

CAS: 72659-75-7

龙血素D

龙血素D

Loureirin D

CAS: 119425-91-1

3,3'-二甲基槲皮素

3,3'-二甲基槲皮素

3,3'-Dimethylquercetin

CAS: 4382-17-6

3-O-对羟基肉桂酰奎宁酸

3-O-对羟基肉桂酰奎宁酸

3-O-Coumaroylquinic acid

CAS: 87099-71-6

5-O-阿魏酰奎宁酸

5-O-阿魏酰奎宁酸

5-O-Feruloylquinic acid

CAS: 40242-06-6

母丁香酚

母丁香酚

Bancroftinone

CAS: 14964-98-8

异鼠李素-3,7-O-二-葡萄糖苷

异鼠李素-3,7-O-二-葡萄糖苷

Isorhamnetin-3,7-O-β-diglucopyranoside

CAS: 6758-51-6

紫萁酮

紫萁酮

Osmundacetone

CAS: 123694-03-1

云杉苷

云杉苷

Picein

CAS: 530-14-3

人参皂苷Rs2

人参皂苷Rs2

Ginsenoside Rs2

CAS: 87733-66-2

甲基橙皮苷查尔酮

甲基橙皮苷查尔酮

Methyl hesperidin chalcone

CAS: 24292-52-2

5-O-咖啡酰莽草酸

5-O-咖啡酰莽草酸

5-O-Caffeoylshikimic acid

CAS: 73263-62-4

大豆皂苷Ae

大豆皂苷Ae

Soyasaponin Ae

CAS: 117230-34-9

新异落新妇苷

新异落新妇苷

Neoisoastilbin

CAS: 54141-72-9

知母皂苷III

知母皂苷III

Anemarrhenasaponin III

CAS: 163047-23-2

7,3'-二羟基二氢黄酮-4'-O-β-D-葡萄糖苷

7,3'-二羟基二氢黄酮-4'-O-β-D-葡萄糖苷

7,3'-dihydroxy flavanone-4'-O-β-D-glucopyranoside

CAS: 1442113-42-9

蔷薇苷A

蔷薇苷A

Multiflorin A

CAS: 1350028-90-8

荔枝素

荔枝素

Atranorin

CAS: 479-20-9

3,4-Secocucurbita-4,24-diene-3,26,29-trioic acid

3,4-Secocucurbita-4,24-diene-3,26,29-trioic acid

3,4-Secocucurbita-4,24-diene-3,26,29-trioic acid

CAS: 329975-47-5

11-O-罗汉果苷IIa

11-Oxomogroside IIa

11-脱氧罗汉果苷IIE

11-Deoxymogroside IIE

Statistics
Related Compounds82
Related Diseases10
Metadata
Created At2/2/2026
Updated At2/15/2026